(5-{[4-(1,3-benzoxazol-2-yl)piperazin-1-yl]carbonyl}-2-furyl)(phenyl)methanone

• IUPAC Name: [5-[4-(1,3-benzoxazol-2-yl)piperazine-1-carbonyl]furan-2-yl]-phenylmethanone
• InChI: InChI=1S/C23H19N3O4/c27-21(16-6-2-1-3-7-16)19-10-11-20(29-19)22(28)25-12-14-26(15-13-25)23-24-17-8-4-5-9-18(17)30-23/h1-11H,12-15H2
• InChI Key: YBEJFGFDDVLIGB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=CC=CC=C3O2)C(=O)C4=CC=C(O4)C(=O)C5=CC=CC=C5
• Molecular Formula: C23H19N3O4
• Molecular Weight: 401.4 g/mol

Description

The molecule “(5-{[4-(1,3-benzoxazol-2-yl)piperazin-1-yl]carbonyl}-2-furyl)(phenyl)methanone” is a complex organic compound. It contains several functional groups including a benzoxazole ring, a piperazine ring, a furan ring, and a phenyl group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzoxazole and furan rings are aromatic, which could contribute to the compound’s stability and reactivity. The piperazine ring is a saturated cyclic amine, which could participate in hydrogen bonding and other polar interactions.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The benzoxazole ring is relatively stable but can undergo electrophilic substitution reactions under certain conditions. The piperazine ring can act as a bidentate nucleophile and is often used in the formation of amide bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of any additional functional groups or substituents. For example, the presence of the piperazine ring could increase the compound’s solubility in water, while the benzoxazole and furan rings could contribute to its UV/Vis absorption properties.

Safety and Hazards

As with any chemical compound, handling this molecule would require appropriate safety precautions. It’s important to use personal protective equipment and follow standard laboratory safety procedures. Specific safety data would depend on the exact properties of the compound.

Future Directions

The study of benzoxazole and piperazine derivatives is a vibrant field of research due to their diverse biological activities. Future research could involve synthesizing various derivatives of this compound and testing their biological activities. Additionally, computational studies could be performed to predict the compound’s properties and potential biological targets.